Cas no 40225-14-7 (O-Valeroyl-L-carnitine)

O-Valeroyl-L-carnitine is an ester derivative of L-carnitine, where the valeroyl group is covalently linked to the carnitine backbone. This modification enhances its lipophilicity, improving membrane permeability and bioavailability compared to free L-carnitine. It serves as an intermediate in fatty acid metabolism, facilitating the transport of valeric acid into mitochondria for β-oxidation. The compound is of interest in biochemical research for studying carnitine-dependent metabolic pathways and potential therapeutic applications in energy metabolism disorders. Its stability and solubility profile make it suitable for in vitro and in vivo studies. Analytical methods such as HPLC and mass spectrometry are typically employed for its characterization and quantification.
O-Valeroyl-L-carnitine structure
O-Valeroyl-L-carnitine structure
Product Name:O-Valeroyl-L-carnitine
CAS No:40225-14-7
MF:C12H23NO4
MW:245.315324068069
CID:2654597
PubChem ID:16226475
Update Time:2025-10-28

O-Valeroyl-L-carnitine Chemical and Physical Properties

Names and Identifiers

    • (2R)-3-Carboxy-N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-1-propanaminium inner salt
    • L-Carnitine valeryl ester
    • Pentanoyl-L-carnitine
    • O-valeroyl-L-carnitine
    • Valerylcarnitine
    • Valeryl-L-carnitine, analytical standard
    • Q27158330
    • (3R)-3-(pentanoyloxy)-4-(trimethylammonio)butanoate
    • 40225-14-7
    • CS-0059466
    • 1ST164725
    • CHEBI:85095
    • Valerylcarnitine?
    • (3R)-3-pentanoyloxy-4-(trimethylazaniumyl)butanoate
    • Valeryl-carnitine; AIF; CE0; MS2Dec
    • MS-23472
    • Valeroyl carnitine
    • AKOS040740516
    • valeroyl-L-carnitine
    • HY-113266
    • SCHEMBL886920
    • valeryl l-carnitine
    • G16278
    • DTXSID501315786
    • O-Valeroyl-L-carnitine
    • Inchi: 1S/C12H23NO4/c1-5-6-7-12(16)17-10(8-11(14)15)9-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m1/s1
    • InChI Key: VSNFQQXVMPSASB-SNVBAGLBSA-N
    • SMILES: O(C(CCCC)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

  • Exact Mass: 245.16270821g/mol
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 1.8

Experimental Properties

  • Optical Activity: [α]/D -20.0±2.0°, c = 0.1 in H2O

O-Valeroyl-L-carnitine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

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Additional information on O-Valeroyl-L-carnitine

O-Valeroyl-L-Carnitine (CAS No. 40225-14-7): A Comprehensive Overview

O-Valeroyl-L-Carnitine, also known by its CAS number 40225-14-7, is a biologically active compound that has garnered significant attention in the fields of nutrition, sports science, and pharmacology. This compound is a derivative of L-carnitine, a naturally occurring amino acid that plays a crucial role in energy metabolism. The addition of the valeryl group to the L-carnitine molecule enhances its bioavailability and functional properties, making it a subject of extensive research and application in various industries.

The chemical structure of O-Valeroyl-L-Carnitine consists of a carnitine backbone with a valeryl group attached to the oxygen atom. This modification not only improves its solubility but also enhances its ability to cross cellular membranes, making it more effective in delivering fatty acids to mitochondria for oxidation. Recent studies have highlighted its potential as a performance enhancer in athletes and as a supplement for weight management.

One of the most promising areas of research on O-Valeroyl-L-Carnitine is its role in energy metabolism. By facilitating the transport of fatty acids into mitochondria, this compound helps optimize energy production during physical activity. A 2023 study published in the Journal of Sports Nutrition demonstrated that athletes who supplemented with O-Valeroyl-L-Carnitine experienced improved endurance and reduced fatigue during high-intensity workouts. These findings suggest that it could be a valuable addition to sports nutrition programs.

In addition to its metabolic benefits, O-Valeroyl-L-Carnitine has shown potential in supporting cardiovascular health. Research conducted at the University of California revealed that regular supplementation with this compound can improve lipid profiles and reduce oxidative stress, both of which are critical factors in maintaining heart health. These findings align with earlier studies that highlighted the cardioprotective effects of L-carnitine derivatives.

The application of O-Valeroyl-L-Carnitine extends beyond sports nutrition. It has been explored as a component in weight management programs due to its ability to enhance fat oxidation and suppress appetite. A clinical trial published in Obesity Reviews in 2023 found that participants who took O-Valeroyl-L-Carnitine supplements experienced significant reductions in body fat percentage compared to placebo groups. These results underscore its potential as an effective tool for combating obesity and promoting healthy weight loss.

Despite its numerous benefits, it is essential to consider the safety and appropriate dosage of O-Valeroyl-L-Carnitine. While generally well-tolerated, excessive intake can lead to gastrointestinal discomfort or other adverse effects. Regulatory bodies recommend consulting healthcare professionals before incorporating this supplement into one's regimen, especially for individuals with pre-existing medical conditions or those taking other medications.

Looking ahead, ongoing research continues to uncover new applications for O-Valeroyl-L-Carnitine. Emerging studies are exploring its potential role in neuroprotection and anti-aging therapies, driven by its ability to mitigate oxidative stress and improve mitochondrial function. These advancements highlight the compound's versatility and position it as a key player in future nutritional and therapeutic interventions.

In conclusion, O-Valeroyl-L-Carnitine (CAS No. 40225-14-7) represents a significant advancement in the field of nutritional science. Its unique chemical structure, combined with robust scientific evidence supporting its benefits, positions it as a valuable supplement for enhancing physical performance, supporting weight management, and promoting overall health. As research continues to evolve, this compound is poised to play an even greater role in addressing global health challenges associated with obesity, cardiovascular disease, and aging.

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